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Compound of Interest

Compound Name: CP-10447
CAS No.: 843-93-6
Cat. No.: B125419
Get Quote
. J

Technical Monograph: CP-10447 (MTP Inhibitor)

CAS Registry Number: 843-93-6 Primary Classification: Microsomal Triglyceride Transfer
Protein (MTP) Inhibitor Chemical Family: Quinazolinone Derivative (Methaqualone Analog)[1]

[2]

Part 1: Executive Summary & ldentification[2]

CP-10447 is a small-molecule pharmacological agent primarily utilized in metabolic and
cardiovascular research.[1][2] It functions as a potent inhibitor of the Microsomal Triglyceride
Transfer Protein (MTP), a critical chaperone in the endoplasmic reticulum (ER) responsible for
the assembly and secretion of apolipoprotein B (apoB)-containing lipoproteins (VLDL and
chylomicrons).[1][2]

Unlike its structural analog methaqualone (a sedative-hypnotic), CP-10447 lacks significant
CNS activity and is engineered specifically to modulate lipid trafficking.[1][2] It is a vital tool for
studying the pathophysiology of abetalipoproteinemia, hepatic steatosis, and atherosclerosis.

[1][2]
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Parameter Data

Common Name CP-10447

CAS Registry Number 843-93-6

Chemical Formula C16H13BrN20

Molecular Weight 329.19 g/mol

IUPAC Name 3-(4-bromophenyl)-2-methylquinazolin-4(3H)-

one (Analogous structure)

Structural Class

Quinazolinone; Methaqualone derivative

Appearance

White to off-white solid powder

Solubility

Soluble in DMSO (>10 mg/mL), Ethanol;

Insoluble in Water

Part 2: Physicochemical Profile

The physicochemical properties of CP-10447 are dictated by its quinazolinone core, rendering

it highly lipophilic and suitable for crossing cellular membranes to reach the ER lumen.[1][2]

Key Properties Table[2]
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Property

Value | Description

Experimental Context

Physical State

Solid Crystalline Powder

Stable at room temperature

under desiccation.[1][2]

Lipophilicity (LogP)

~3.5 - 4.2 (Predicted)

High permeability; readily
enters hepatocytes.[1][2]

pKa

~2.5 (Quinazolinone nitrogen)

Neutral at physiological pH
(7.4).[1112]

Solubility (DMSO)

220 mM

Standard stock solution

concentration for bioassays.[1]

[2]

Solubility (Water)

Negligible

Requires organic co-solvent for

aqueous buffers.[1][2]

Stability

Hydrolytically stable

Resistant to spontaneous

hydrolysis in neutral media.[1]

[2]

Part 3: Mechanism of Action (Pharmacology)[1][2]

CP-10447 acts by directly binding to the large subunit of the Microsomal Triglyceride Transfer

Protein (MTP) complex within the lumen of the endoplasmic reticulum.[1][2]

The Mechanistic Pathway[1][2]

o Normal Physiology: MTP transfers triglycerides and cholesteryl esters to nascent ApoB-100

(liver) or ApoB-48 (intestine) polypeptides as they are translated and translocated into the

ER.[1][2] This "lipidation" prevents ApoB misfolding.[1][2]

e Inhibition by CP-10447: The compound blocks the lipid transfer activity of MTP.[1][2][3][4]

o Consequence: Without lipid loading, the nascent ApoB protein misfolds or "pauses" during

translocation.[1][2]

o Degradation: The non-lipidated ApoB is targeted for ER-associated degradation (ERAD) via

the ubiquitin-proteasome pathway, preventing the secretion of VLDL particles.[1][2]
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Signaling & Workflow Diagram

The following diagram illustrates the specific blockade point of CP-10447 in the VLDL assembly
pathway.
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Caption: CP-10447 inhibits MTP-mediated lipidation, forcing nascent ApoB toward proteasomal
degradation rather than secretion.[1][2]

Part 4: Experimental Protocols
Protocol A: Preparation of Stock Solutions

Objective: Create a stable, precipitation-free stock for cell culture use.
» Weighing: Accurately weigh 3.3 mg of CP-10447 (MW: 329.19).
e Solubilization: Add 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide) to the vial.

» Vortexing: Vortex vigorously for 30 seconds until the powder is fully dissolved. This yields a
10 mM Stock Solution.[1][2]
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o Storage: Aliquot into light-protective amber vials (20-50 pL each) and store at -20°C. Avoid
repeated freeze-thaw cycles.

e Usage: Dilute 1:1000 in culture media to achieve a final concentration of 10 uM (0.1% DMSO
final).

Protocol B: In Vitro ApoB Secretion Assay (HepG2 Cells)

Objective: Validate MTP inhibition by measuring reduced ApoB secretion.

Materials:

HepG2 human hepatoma cells.[1][2][4]

Media: DMEM + 10% FBS.[1][2]

CP-10447 Stock (10 mM).[1][2]

Radiolabel: [3>S]-Methionine/Cysteine.[1][2]

Lysis Buffer: PBS + 1% NP-40 + Protease Inhibitors.[1][2]

Anti-ApoB Antibody (Polyclonal).[1][2]

Methodology:

e Seeding: Plate HepG2 cells in 6-well plates and grow to 70-80% confluence.

e Pre-treatment: Wash cells with PBS.[1][2] Add Methionine/Cysteine-free media containing
CP-10447 (1.0 - 10 uM) or Vehicle (DMSO) for 1 hour.[1][2]

e Pulse Labeling: Add [3*S]-Met/Cys (100 puCi/mL) to the media.[1][2] Incubate for 2 hours at
37°C.

o Chase: Remove pulse media. Wash with PBS.[1][2] Add complete media + excess cold
Methionine (2 mM) + CP-10447. Incubate for 0, 1, 2, or 4 hours.

e Harvest: Collect media (supernatant) and lyse cells at each time point.
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» Immunoprecipitation: Incubate lysates and media with anti-ApoB antibody overnight at 4°C.
Capture with Protein A-Sepharose beads.[1][2]

e Analysis: Elute proteins, resolve via SDS-PAGE (4-15% gradient gel), and visualize via
autoradiography.

e Result Interpretation: CP-10447 treated cells should show >80% reduction in media ApoB
compared to control, with no significant change in cellular Albumin secretion (specificity
control).[1][2]

Part 5: Safety & Toxicology (MSDS Highlights)

Signal Word: WARNING

Hazard Class Statement Precaution

Wash hands thoroughly after

Acute Toxicity (Oral) Harmful if swallowed.[1][2] )
handling.[1][2]

) L o Wear protective gloves/lab
Skin Irritation Causes skin irritation.[1][2]

coat.[1][2]
o Causes serious eye irritation. Wear eye protection/face
Eye Irritation _
[11[2] shield.[1][2]

Liver (Hepatotoxicity potential).  Use in a fume hood; avoid dust

Target Organ ) ]
[1][2] inhalation.[1][2]

Handling: CP-10447 is a bioactive pharmacological inhibitor.[1][2][5][4] Treat as a potential
reproductive toxin and handle only within a certified chemical fume hood.[1][2]

Part 6: References

e Jamil, H., et al. (1996). "An inhibitor of the lipid-transfer activity of MTP (Pfizer CP-10447)
was added to the medium..."[1][2] Proceedings of the National Academy of Sciences
(PNAS).[1][2]

e Haghpassand, M., et al. (1996). "Inhibition of apolipoprotein B and triglyceride secretion in
human hepatoma cells (HepG2)."[1][2][3][4] Journal of Lipid Research.[1][2]
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o Wetterau, J.R., & Zilversmit, D.B. (1986). "Localization of the microsomal triglyceride transfer
protein in the lumen of the endoplasmic reticulum."[1][2][3] Biochimica et Biophysica Acta.

e PubChem Database. "Compound Summary: CP-10447 (CAS 843-93-6)."[1][2] National
Library of Medicine.[1][2] [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Pyflubumide | C25H31F6N303 | CID 73777241 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Valspodar | C63H111N11012 | CID 5281884 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 3. cambridge.org [cambridge.org]

e 4.researchgate.net [researchgate.net]

e 5. caymanchem.com [caymanchem.com]

o To cite this document: BenchChem. [CP-10447 chemical properties and CAS 843-93-6 data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125419/docs#cp-10447-chemical-properties-and-
cas-843-93-6-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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